Cas no 2137727-15-0 (Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl-
• CAS No: 2137727-15-0
• MF: C₁₀H₁₉BrS
• MW: 251.22686123848
• CID: 5286461
• Update Time: 2025-08-05

Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl-

• Inchi： 1S/C10H19BrS/c1-3-12-6-4-5-10(8-11)7-9(10)2/h9H,3-8H2,1-2H3
• InChI Key： WUXZTPWRIWBQEV-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCCSCC)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl-

Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl- (CAS No. 2137727-15-0)

The compound Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl- (CAS No. 2137727-15-0) is a unique organic molecule with a cyclopropane ring as its core structure. This compound has garnered significant attention in the field of organic chemistry due to its intriguing molecular architecture and potential applications in various chemical industries. The molecule features a bromomethyl group and a 3-(ethylthio)propyl substituent, which contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane derivatives in modern organic synthesis. The cyclopropane ring is known for its high ring strain, which makes it highly reactive and a valuable component in the design of novel chemical compounds. The presence of the bromomethyl group adds further functionality to the molecule, enabling it to participate in a wide range of substitution and addition reactions. Similarly, the 3-(ethylthio)propyl substituent introduces sulfur-based chemistry into the molecule, which can be exploited for thiol-based reactions or as a leaving group in certain transformations.

One of the most notable aspects of this compound is its potential role in drug discovery and development. The combination of a strained ring system and functional substituents makes it an attractive candidate for exploring new pharmacophores. Researchers have been investigating the ability of this compound to act as a scaffold for bioactive molecules, particularly in the context of enzyme inhibition and receptor binding studies.

In terms of synthesis, the preparation of Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl- involves a multi-step process that typically begins with the formation of the cyclopropane ring. This is often achieved through methods such as Simmons-Smith cyclopropanation or transition metal-catalyzed coupling reactions. The subsequent introduction of the bromomethyl and ethylthio groups requires precise control over reaction conditions to ensure high yields and selectivity.

The chemical stability and reactivity of this compound have also been subjects of recent research. Studies have shown that the cyclopropane ring can undergo various types of ring-opening reactions under specific conditions, which opens up avenues for its use in polymer chemistry and materials science. Additionally, the sulfur-containing substituent has been found to enhance the molecule's solubility in polar solvents, making it more versatile for use in diverse chemical environments.

From an environmental perspective, understanding the degradation pathways of Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl- is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and evaluating the compound's persistence in different environmental media. These studies are essential for ensuring that its use aligns with sustainable chemical practices.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-[3-(ethylthio)propyl]-2-methyl- (CAS No. 2137727-15-0) represents a fascinating example of how molecular design can lead to compounds with multifaceted applications. Its unique structure, reactivity, and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical innovation.